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Compound of Interest

Compound Name: Reactive red 63

CAS No.: 12237-09-1

Cat. No.: B1172058 Get Quote

Executive Summary
C.I. Reactive Red 63 (CAS: 12237-09-1), commercially known as Remazol Brilliant Red GG,

represents a class of vinyl sulfone (VS) reactive dyes.[1][2] Unlike chlorotriazine dyes (e.g.,

Procion MX) that react via nucleophilic substitution, Reactive Red 63 functions through a

nucleophilic addition (Michael addition) mechanism.

For drug development and biochemical applications, this molecule is significant as a model for

covalent protein labeling (targeting Lysine and Cysteine residues) and as a ligand in dye-affinity

chromatography.[1][2] Its reactive core—the sulfatoethylsulfone (SES) group—serves as a

"masked" electrophile, offering controlled reactivity triggered by pH modulation.

Molecular Architecture
Reactive Red 63 is a mono-azo dye characterized by a specific arrangement of chromophores

and reactive anchors.[1][2] Its structural integrity relies on three distinct functional domains:

The Chromophore (Colorant): An azo-based system (

) linking a diazonium component to a coupling component (typically a naphthalene derivative
like H-acid or J-acid).[1] This provides the brilliant red spectral absorption.

The Solubilizing Domain: Multiple sulfonic acid groups (
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) ensure high aqueous solubility and prevent aggregation in physiological buffers.[1]

The Reactive Anchor (The Warhead): A

-sulfatoethylsulfone group attached to the diazonium ring.[1] This is the site of covalent
fixation.

Table 1: Functional Group Inventory of Reactive Red 63
Functional Group Chemical Structure

Role in Reactivity &
Application

Sulfatoethylsulfone (SES)

Pre-reactive state. Stable at

neutral pH.[1][2] Converts to

vinyl sulfone in alkali.

Vinyl Sulfone (VS)

Active Electrophile. Formed in

situ.[1] Reacts with

nucleophiles (OH, NH2, SH).

Azo Group

Chromophore. Responsible for

visible light absorption (

nm).[1]

Sulfonic Acid

Solubility. Negatively charged

at pH > 2, preventing non-

specific hydrophobic binding.

[1]

Hydroxyl/Amino

Auxochromes. Modulate the

electron density of the

chromophore, shifting color.[1]

Reactivity Profile and Mechanism
The reactivity of Reactive Red 63 is governed by the Vinyl Sulfone mechanism. This is a two-

step process: Activation followed by Fixation.[1]

Step 1: Activation ( -Elimination)
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The dye is supplied as the stable sulfatoethylsulfone ester.[1] In the presence of a base (pH >

10 for cellulose; pH > 8.5 for proteins), the ester undergoes 1,2-elimination of sulfuric acid to

generate the reactive vinyl sulfone moiety.

[1][2]

Step 2: Fixation (Michael Addition)
The generated vinyl sulfone is a strong Michael acceptor. It reacts with nucleophiles on the

substrate.

Cellulose: Cellulosate anion (

).[1][2]

Proteins:

-amino group of Lysine (

) or thiol group of Cysteine (

).[1][2]

The reaction forms a stable ether or thioether bond that is resistant to acid hydrolysis but

potentially reversible under severe alkaline conditions.

Competing Reaction: Hydrolysis
Water can also act as a nucleophile, reacting with the vinyl sulfone to form

-hydroxyethylsulfone.[1] This byproduct is unreactive ("dead dye") and must be removed during
purification.[2]

Visualization: Activation and Reaction Pathway
The following diagram illustrates the transformation of Reactive Red 63 from its storage form

to its covalently bound state, highlighting the critical reactive carbon sites.
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Reaction Conditions

Precursor Form
(Sulfatoethylsulfone)

D-SO2-CH2-CH2-OSO3Na

Activated Form
(Vinyl Sulfone)

D-SO2-CH=CH2

Alkali (OH-)
Beta-Elimination

Covalently Bound
(Dye-Substrate)

D-SO2-CH2-CH2-Nu-R

Substrate (Nu-H)
Michael Addition

(Lys, Cys, Cell-OH)

Hydrolyzed Byproduct
(Hydroxyethylsulfone)
D-SO2-CH2-CH2-OH

Water (H2O)
Hydrolysis

pH > 8.5 triggers activation

Reactive Site: Beta-Carbon

Click to download full resolution via product page

Figure 1:Mechanism of Reactive Red 63 activation and fixation.[1] The reactive site is the

-carbon of the vinyl group.[1]

Experimental Protocols
Protein Conjugation Protocol (Self-Validating)
Objective: Labeling a target protein (e.g., BSA or an antibody) with Reactive Red 63.

Reagents:

Reactive Red 63 (Remazol Brilliant Red GG) stock solution (10 mg/mL in water).[1][2]

Conjugation Buffer: 0.1 M Sodium Bicarbonate, pH 9.0 (Optimized for Lysine reactivity).

Purification Column: Sephadex G-25 or Dialysis cassette (10k MWCO).[1]

Workflow:

Equilibration: Dissolve protein in Conjugation Buffer at 1-5 mg/mL.

Causality: pH 9.0 deprotonates Lysine
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-amines (

), increasing nucleophilicity without causing rapid hydrolysis of the dye.[1][2]

Activation & Addition: Add dye stock to protein solution. Molar excess: 10-20x for labeling,

50x for saturation.

Note: Unlike MCT dyes, VS dyes do not require immediate addition; however, pre-

incubation of dye at pH 10 can generate the VS form before adding to protein for faster

kinetics.

Incubation: Incubate at 25°C for 2-4 hours or 4°C overnight.

Validation: Monitor reaction progress by TLC (Thin Layer Chromatography) or UV-Vis (shift

in

is minimal, but free dye elutes differently).[1]

Quenching: Add 1M Tris-HCl (pH 8.0) or Ethanolamine to scavenge excess reactive dye.

Purification: Separate conjugate from free dye using Gel Filtration (Sephadex G-25). The

conjugate elutes in the void volume (colored band), while free/hydrolyzed dye is retained.

Hydrolysis Kinetics Assessment
To determine the stability of the reactive group:

Prepare 1 mM dye in buffers of pH 8, 10, and 12.

Monitor Absorbance at

(approx 520 nm) over time.[1]

Perform HPLC analysis.[3] The Vinyl Sulfone (VS) form is more hydrophobic than the

Sulfatoethylsulfone (SES) and Hydrolyzed (HES) forms.[2]

Result: At pH 12, rapid conversion to VS occurs, followed by slow conversion to HES.

Biochemical & Pharmaceutical Relevance[1][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://www.americanchemicalsuppliers.com/list/search?search=reactive+dye
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Affinity Chromatography
Reactive Red 63, like Reactive Blue 2 and Red 120, acts as a biomimetic ligand. The planar

aromatic structure and sulfonate groups mimic the structure of enzyme cofactors (e.g., NAD+,

ATP).

Target: Dehydrogenases, Kinases, and Serum Albumin.

Mechanism: The dye binds to the nucleotide-binding fold (Rossmann fold) of proteins.[1]

Application: Immobilization of RR63 onto agarose beads creates an affinity matrix for

purifying these enzymes.

Toxicity & Safety[1]
Metabolism: Azo dyes can be reduced by azoreductases in the liver or gut microbiome,

cleaving the azo bond and releasing aromatic amines.

Reactive Red 63 Specifics: The cleavage products include the diazo-component (containing

the vinyl sulfone residue) and the coupler (aminonaphthalene sulfonate).[1]

Caution: While reactive dyes are generally less toxic than basic dyes, the potential for

covalent binding to cellular proteins (haptenization) exists, posing a risk of sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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